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Compound of Interest

Compound Name: UFP-512

Cat. No.: B1683366 Get Quote

An in-depth analysis of existing research reveals a nuanced landscape regarding the

compound UFP-512 and its direct application to hair follicle stimulation. Currently, there is a

lack of direct scientific evidence or clinical studies investigating UFP-512 for hair growth. The

primary focus of research on UFP-512, a potent and selective antagonist of P2X3 and P2X2/3

receptors, has been in the fields of nociception (pain signaling) and chronic cough.

However, the broader field of purinergic signaling, which involves the action of extracellular

nucleotides like ATP on P2X and P2Y receptors, is known to play a significant role in skin

biology and hair follicle cycling. Various P2X receptors, including P2X5 and P2X7, have been

identified in hair follicle cells and are implicated in processes such as cell proliferation,

differentiation, and apoptosis. This suggests that modulating purinergic signaling pathways

could be a viable strategy for influencing hair growth.

This technical guide, therefore, explores the potential of UFP-512 as a research tool to

investigate the specific role of P2X3 and P2X2/3 receptors in hair follicle biology. While

speculative, this document provides a foundational framework for researchers and drug

development professionals interested in exploring this novel avenue.

Pharmacological Profile of UFP-512
UFP-512 is characterized by its high affinity and selectivity for P2X3 and P2X2/3 receptors. Its

pharmacological properties make it an ideal tool for distinguishing the roles of these specific

receptor subtypes from other P2X receptors present in biological tissues.
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Parameter Value
Receptor

Subtype
Species

Reference

Assay

pIC₅₀ 7.8 P2X3 Human
FLIPR Ca²⁺

Assay

7.1 P2X2/3 Human
FLIPR Ca²⁺

Assay

< 5

P2X1, P2X2,

P2X4, P2X5,

P2X7

Human
FLIPR Ca²⁺

Assay

Affinity (pKi) 8.1 P2X3 Rat
Radioligand

Binding

7.5 P2X2/3 Rat
Radioligand

Binding

Proposed Experimental Protocols for Investigating
UFP-512 in Hair Follicle Biology
Given the absence of direct studies, the following protocols are proposed as a starting point for

investigating the potential effects of UFP-512 on hair follicles.

Ex Vivo Hair Follicle Organ Culture
Objective: To assess the direct effect of UFP-512 on the growth and cycling of isolated hair

follicles.

Methodology:

Microdissect anagen VI hair follicles from human scalp skin or mouse vibrissae.

Culture individual follicles in Williams' E medium supplemented with L-glutamine, insulin,

hydrocortisone, and antibiotics.

Treat follicles with varying concentrations of UFP-512 (e.g., 10 nM, 100 nM, 1 µM) or

vehicle control.
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Measure hair shaft elongation daily for a period of 7-10 days using an imaging system and

analysis software.

At the end of the culture period, assess the hair cycle stage (anagen, catagen, telogen) via

morphological analysis of the hair bulb.

Perform immunohistochemistry for proliferation (e.g., Ki-67) and apoptosis (e.g., TUNEL)

markers in the hair bulb matrix cells.

In Vitro Culture of Human Dermal Papilla Cells (hDPCs)
Objective: To determine the effect of UFP-512 on the proliferation and signaling of a key hair

follicle cell type.

Methodology:

Isolate and culture hDPCs from human scalp hair follicles.

Seed cells in 96-well plates and treat with a range of UFP-512 concentrations.

Assess cell proliferation after 24, 48, and 72 hours using a BrdU or MTT assay.

To investigate signaling pathways, stimulate cells with a P2X3/P2X2/3 agonist (e.g., α,β-

methylene ATP) in the presence or absence of UFP-512.

Analyze downstream signaling pathways (e.g., MAPK/ERK, PI3K/Akt) via Western blotting

or ELISA for phosphorylated proteins.

Visualizing Potential Pathways and Workflows
To better understand the theoretical framework, the following diagrams illustrate the underlying

purinergic signaling concepts and a proposed research workflow.
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Caption: General mechanism of P2X receptor antagonism by UFP-512.
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Phase 1: In Vitro & Ex Vivo Screening

Phase 2: Mechanistic Analysis

Phase 3: In Vivo Validation

1. Isolate & Culture
Hair Follicle Dermal

Papilla Cells (hDPCs)

3. Treat with UFP-512
(Dose-Response)

2. Isolate & Culture
Whole Hair Follicles

(Ex Vivo)

4. Assess Endpoints:
- Proliferation (BrdU)

- Viability (MTT)
- Hair Shaft Elongation

5. Agonist Stimulation
+/- UFP-512

Positive Hit

7. Immunohistochemistry
on Cultured Follicles

(Ki-67, TUNEL)

6. Analyze Signaling Pathways
(e.g., Western Blot for

p-ERK, p-Akt)

8. Select Animal Model
(e.g., C57BL/6 Mice)

Mechanism Identified

Mechanism Identified

9. Topical Application
of UFP-512 Formulation

10. Evaluate Hair Regrowth:
- Photography

- Histology
- Trichogram

Click to download full resolution via product page

Caption: Proposed workflow for evaluating UFP-512 in hair research.
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Purinergic signaling (ATP)
is active in skin and

hair follicles.

Various P2X receptors are
expressed in hair follicle cells

(e.g., DPC, keratinocytes).

Modulation of P2X receptors
can influence cell fate

(proliferation, apoptosis).

Hypothesis:
P2X3 and/or P2X2/3 receptors

are present and functional
in hair follicles.

Conclusion:
UFP-512 is a valuable tool

to investigate the specific role of
these receptors in hair cycling.

UFP-512 is a potent and
selective antagonist for

P2X3 and P2X2/3.
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Caption: Rationale for investigating UFP-512 in hair follicle biology.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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